Cas no 102616-17-1 (methyl (2R,3S,6R,7S)-2,6-dihydroxy-3,7,11-trimethyldodecanoate)

• Product Name: methyl (2R,3S,6R,7S)-2,6-dihydroxy-3,7,11-trimethyldodecanoate
• CAS No: 102616-17-1
• MF: C₁₆H₃₂O₄
• MW: 288.422885894775
• CID: 1133116
• PubChem ID: 190408
• Update Time: 2025-04-20

methyl (2R,3S,6R,7S)-2,6-dihydroxy-3,7,11-trimethyldodecanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2R,3S,6R,7S)-2,6-dihydroxy-3,7,11-trimethyldodecanoate
• 102616-17-1
• Rel-methyl (2R,3S,6R,7S)-2,6-dihydroxy-3,7,11-trimethyldodecanoate
• Dodecanoic acid, 2,6-dihydroxy-3,7,11-trimethyl-, methyl ester, (2R*,3S*,6R*,7S*)-
• methyl 2,6-dihydroxy-3,7,11-trimethyldodecanoate
• DTXSID00907949
• Dodecanoic acid, 2,6-dihydroxy-3,7,11-trimethyl-, methyl ester, (2R,3S,6R,7S)-rel-

• Inchi： 1S/C16H32O4/c1-11(2)7-6-8-12(3)14(17)10-9-13(4)15(18)16(19)20-5/h11-15,17-18H,6-10H2,1-5H3/t12-,13-,14+,15+/m0/s1
• InChI Key： YRUDMAPQZPIUIL-BYNSBNAKSA-N
• SMILES： O[C@H](CC[C@H](C)[C@H](C(=O)OC)O)[C@@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 288.23016
• Monoisotopic Mass: 288.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76